Cas no 921927-87-9 (Benzenepentanoic acid, γ-​amino-​α-​methyl-​, hydrochloride (1:1)​, (αS,​γR)​-)

• Product Name: Benzenepentanoic acid, γ-​amino-​α-​methyl-​, hydrochloride (1:1)​, (αS,​γR)​-
• CAS No: 921927-87-9
• MF: C₁₂H₁₈ClNO₂
• MW: 243.73
• CID: 5037765
• Update Time: 2025-10-19

Benzenepentanoic acid, γ-​amino-​α-​methyl-​, hydrochloride (1:1)​, (αS,​γR)​- Chemical and Physical Properties

Names and Identifiers

• Benzenepentanoic acid, γ-​amino-​α-​methyl-​, hydrochloride (1:1)​, (αS,​γR)​-

• Inchi： 1S/C12H17NO2.ClH/c1-9(12(14)15)7-11(13)8-10-5-3-2-4-6-10;/h2-6,9,11H,7-8,13H2,1H3,(H,14,15);1H/t9-,11+;/m0./s1
• InChI Key： UQYQCBIKWHIMKS-QLSWKGBWSA-N
• SMILES： C1C=C(C=CC=1)C[C@H](N)C[C@H](C)C(O)=O.Cl

Additional information on Benzenepentanoic acid, γ-​amino-​α-​methyl-​, hydrochloride (1:1)​, (αS,​γR)​-

Benzenepentanoic acid, γ-​amino-​α-​methyl-​, hydrochloride (1:1)​, (αS,​γR)​-: A Comprehensive Overview in Modern Chemical Biology

Chemical compounds play a pivotal role in the advancement of pharmaceutical sciences, particularly in the development of novel therapeutic agents. Among these, Benzenepentanoic acid, γ-​amino-​α-​methyl-​, hydrochloride (1:1)​, (αS,​γR)​- stands out due to its unique structural and functional properties. This compound, identified by the CAS number 921927-87-9, has garnered significant attention in recent years for its potential applications in drug design and molecular biology research.

The molecular structure of Benzenepentanoic acid, γ-​amino-​α-​methyl-​, hydrochloride (1:1)​, (αS,​γR)​- consists of a benzoic acid core substituted with a pentanoic acid chain at the α-position and an amino group at the γ-position. The hydrochloride salt form enhances its solubility in aqueous solutions, making it a valuable candidate for various biochemical assays. The stereochemistry specified as (αS,​γR) indicates the specific spatial arrangement of the chiral centers, which is crucial for its biological activity.

In recent years, there has been a surge in research focused on identifying and developing novel scaffolds that can modulate biological pathways effectively. The unique combination of functional groups in Benzenepentanoic acid, γ-​amino-​α-​methyl-​, hydrochloride (1:1)​, (αS,​γR)​- makes it an attractive molecule for investigating its interactions with biological targets. Studies have shown that such compounds can exhibit a range of pharmacological activities, including anti-inflammatory and analgesic effects.

The compound's potential as an intermediate in drug synthesis has also been explored. Researchers have leveraged its structural features to develop derivatives with enhanced pharmacokinetic properties. For instance, modifications at the benzoic acid moiety can influence binding affinity to specific receptors or enzymes. This flexibility underscores the importance of Benzenepentanoic acid, γ-​amino-​α-​methyl-​, hydrochloride (1:1)​, (αS,​γR)​- in medicinal chemistry.

Advances in computational chemistry have further facilitated the study of this compound. Molecular modeling techniques allow researchers to predict how Benzenepentanoic acid, γ-​amino-​α-​methyl-​, hydrochloride (1:1)​, (αS,​γR)​- interacts with biological targets at the atomic level. These insights are invaluable for designing experiments and optimizing drug candidates. Moreover, high-throughput screening methods have enabled rapid testing of numerous derivatives, accelerating the discovery process.

The role of stereochemistry in determining biological activity cannot be overstated. The specific configuration of chiral centers in Benzenepentanoic acid, γ-​ amino-alpha-methyl-, hydrochloride (1:1), (alphaS,... gammaR) influences its pharmacodynamics and pharmacokinetics. Recent studies have highlighted that enantiomeric differences can lead to significant variations in therapeutic efficacy and side effects. This underscores the need for precise stereochemical control during synthesis and formulation.

In conclusion, Benzenepentanoic acid, gamma-amino-alpha-methyl-, hydrochloride (1:1), (alphaS,... gammaR), identified by CAS number 921927- 87- 9, represents a promising compound in chemical biology and pharmaceutical research. Its unique structural features, functional groups, and stereochemical configuration make it a valuable tool for investigating biological pathways and developing novel therapeutic agents. As research continues to evolve, this compound is likely to play an increasingly important role in advancing our understanding of disease mechanisms and treatment strategies.